Pentadecyl 4-(4-pentadecoxycarbonylphenyl)benzoate
Description
Pentadecyl 4-(4-pentadecoxycarbonylphenyl)benzoate (PDCPC) is a synthetic compound that has been used for various scientific applications. It has been studied for its potential in drug discovery, drug delivery, and as a model compound for studying biochemical and physiological effects.
Scientific Research Applications
Liquid Crystalline Properties
Research has demonstrated that compounds similar to Pentadecyl 4-(4-pentadecoxycarbonylphenyl)benzoate, specifically those with long alkyl chains and benzoate groups, exhibit liquid crystalline behaviors. For instance, a study on 2-fluorenyl 4-alkyl (pentadecyl, n-, or s-butyl)-benzoates showed that these compounds have liquid crystalline properties, which are critical for the development of liquid crystal displays (LCDs) and other optical applications (Yamamoto et al., 2005).
Material Synthesis and Polymer Applications
Significant research has been conducted in the synthesis of new materials, such as aromatic polyamides and poly(amideimide)s, incorporating pendant pentadecyl chains. These materials demonstrate enhanced solubility and thermal stability, making them suitable for various industrial applications, including coatings and films (More et al., 2010). Similarly, polyazomethines with pendant pentadecyl chains have been synthesized, showing promise for use in electronic and optical devices due to their solubility and thermal properties (More et al., 2010).
Chemical Synthesis and Catalysis
This compound and related compounds have applications in chemical synthesis and catalysis. For example, the gold(I)-catalyzed hydroamination of allenes demonstrates the utility of similar compounds in the synthesis of complex organic molecules, potentially leading to the development of new pharmaceuticals and chemicals (Kinder et al., 2008).
Optoelectronic and Photophysical Applications
Research into compounds structurally related to this compound has revealed their potential in optoelectronic and photophysical applications. For example, fluorosubstituted three-ring esters exhibit nematic mesophase and significant dielectric anisotropy, suitable for dual-frequency addressing devices in display technologies (Ziobro et al., 2009).
properties
IUPAC Name |
pentadecyl 4-(4-pentadecoxycarbonylphenyl)benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C44H70O4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-37-47-43(45)41-33-29-39(30-34-41)40-31-35-42(36-32-40)44(46)48-38-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h29-36H,3-28,37-38H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OSFKLGFVQWPTDP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCOC(=O)C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)OCCCCCCCCCCCCCCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C44H70O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
663.0 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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